Cas no 2918855-12-4 (1-(2-Fluoro-4-methylphenyl)-4,4-dimethylcyclohexanol)

• Product Name: 1-(2-Fluoro-4-methylphenyl)-4,4-dimethylcyclohexanol
• CAS No: 2918855-12-4
• MF: C₁₅H₂₁FO
• MW: 236.325048208237
• CID: 6796431
• PubChem ID: 171366346
• Update Time: 2025-06-14

1-(2-Fluoro-4-methylphenyl)-4,4-dimethylcyclohexanol Chemical and Physical Properties

Names and Identifiers

• MFCD34777871
• 1-(2-Fluoro-4-methylphenyl)-4,4-dimethylcyclohexanol
• 2918855-12-4

• Inchi： 1S/C15H21FO/c1-11-4-5-12(13(16)10-11)15(17)8-6-14(2,3)7-9-15/h4-5,10,17H,6-9H2,1-3H3
• InChI Key： ZUNNJIVHHIZMJL-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1(CCC(C)(C)CC1)O

Computed Properties

• Exact Mass: 236.157643451g/mol
• Monoisotopic Mass: 236.157643451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-Fluoro-4-methylphenyl)-4,4-dimethylcyclohexanol

Research Brief on 1-(2-Fluoro-4-methylphenyl)-4,4-dimethylcyclohexanol (CAS: 2918855-12-4)

1-(2-Fluoro-4-methylphenyl)-4,4-dimethylcyclohexanol (CAS: 2918855-12-4) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a fluorinated aromatic ring and a dimethyl-substituted cyclohexanol moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of significant scientific interest.

The synthesis of 1-(2-Fluoro-4-methylphenyl)-4,4-dimethylcyclohexanol has been optimized to achieve high yields and purity, as reported in recent publications. The compound's structural elucidation was confirmed using advanced spectroscopic techniques such as NMR and mass spectrometry. Researchers have highlighted its stability under physiological conditions, which is a critical factor for its potential use in drug development. The fluorinated aromatic ring is believed to enhance the compound's bioavailability and metabolic stability, while the cyclohexanol moiety may contribute to its binding affinity for specific biological targets.

Pharmacological studies have revealed that 1-(2-Fluoro-4-methylphenyl)-4,4-dimethylcyclohexanol exhibits notable activity in modulating certain signaling pathways implicated in inflammatory and neurodegenerative diseases. In vitro assays demonstrated its ability to inhibit key enzymes and receptors, suggesting a potential role as a therapeutic agent. For instance, recent findings indicate that the compound may act as a selective modulator of gamma-aminobutyric acid (GABA) receptors, which could have implications for treating anxiety and epilepsy. Additionally, its anti-inflammatory properties have been explored in preclinical models, showing reduced cytokine production and oxidative stress.

Further investigations into the compound's mechanism of action are ongoing, with preliminary data suggesting interactions with specific protein targets involved in cell signaling and apoptosis. Computational modeling and molecular docking studies have provided insights into the binding modes of 1-(2-Fluoro-4-methylphenyl)-4,4-dimethylcyclohexanol, aiding in the design of derivatives with improved efficacy and selectivity. These efforts are part of a broader strategy to develop next-generation therapeutics with enhanced pharmacological profiles.

In conclusion, 1-(2-Fluoro-4-methylphenyl)-4,4-dimethylcyclohexanol represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and demonstrated biological activities warrant continued exploration, particularly in the context of unmet medical needs. Future research should focus on optimizing its pharmacokinetic properties and evaluating its safety and efficacy in clinical trials. This compound exemplifies the intersection of chemical innovation and therapeutic potential, highlighting the importance of interdisciplinary collaboration in advancing drug discovery.